Cas no 34058-51-0 (methyl 2-methyl-1H-indole-4-carboxylate)

• Product Name: methyl 2-methyl-1H-indole-4-carboxylate
• CAS No: 34058-51-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD18381251
• CID: 1111144
• PubChem ID: 11769304
• Update Time: 2025-05-27

methyl 2-methyl-1H-indole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H-Indole-4-carboxylic acid methyl ester
• Methyl 2-methyl-1H-indole-4-carboxylate
• 1H-Indole-4-carboxylic acid,2-methyl-,methyl ester
• 2-Methylindol-4-carbonsaeuremethylester
• 2-methylindole-4-carboxylic acid methyl ester
• 4-Carbmethoxy-2-methylindole
• methyl 2-methylindole-4-carboxylate
• SB14910
• 34058-51-0
• DA-32947
• SCHEMBL5851103
• CS-0049161
• AKOS025396217
• SY099476
• DTXSID90472131
• methyl2-methyl-1H-indole-4-carboxylate
• AS-52696
• P15506
• MFCD18381251
• UMXDBGWXIQPJKK-UHFFFAOYSA-N
• methyl 2-methyl-1H-indole-4-carboxylate

• MDL： MFCD18381251
• Inchi： 1S/C11H11NO2/c1-7-6-9-8(11(13)14-2)4-3-5-10(9)12-7/h3-6,12H,1-2H3
• InChI Key： UMXDBGWXIQPJKK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=C1C=C(C)N2)=O

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 341.9±22.0 °C at 760 mmHg
• Flash Point: 160.6±22.3 °C
• PSA: 42.09000
• LogP: 2.26290
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 2-methyl-1H-indole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on methyl 2-methyl-1H-indole-4-carboxylate

Recent Advances in the Study of Methyl 2-Methyl-1H-indole-4-carboxylate (CAS: 34058-51-0) in Chemical Biology and Pharmaceutical Research

Methyl 2-methyl-1H-indole-4-carboxylate (CAS: 34058-51-0) is a structurally significant indole derivative that has garnered increasing attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the context of anticancer and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and mechanistic insights.

One of the most notable advancements in the study of methyl 2-methyl-1H-indole-4-carboxylate is its role as a precursor in the synthesis of novel indole-based scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the efficient construction of polycyclic indole derivatives, which exhibited potent inhibitory effects against specific kinase targets implicated in cancer progression. The study employed a combination of computational modeling and high-throughput screening to optimize the synthetic pathway, achieving a yield of over 85% under mild reaction conditions.

In addition to its synthetic applications, methyl 2-methyl-1H-indole-4-carboxylate has been investigated for its direct biological activities. A recent in vitro study revealed that this compound exhibits moderate cytotoxicity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with IC50 values ranging from 25 to 50 µM. Mechanistic studies suggested that its activity may be linked to the induction of apoptosis via the mitochondrial pathway, as evidenced by the upregulation of caspase-3 and caspase-9. These findings were further supported by molecular docking analyses, which identified potential interactions with Bcl-2 family proteins.

Another area of interest is the compound's potential as an anti-inflammatory agent. A 2024 preprint publication on bioRxiv reported that methyl 2-methyl-1H-indole-4-carboxylate significantly reduced the production of pro-inflammatory cytokines (e.g., TNF-α and IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. The study proposed that the compound's effects are mediated through the modulation of the NF-κB signaling pathway, although further in vivo validation is required to confirm these observations.

From a pharmacological perspective, recent pharmacokinetic studies have shed light on the absorption and metabolism of methyl 2-methyl-1H-indole-4-carboxylate. A rodent model study indicated that the compound has favorable oral bioavailability (~60%) and a half-life of approximately 4 hours, making it a promising candidate for further development. However, challenges remain in optimizing its metabolic stability, as preliminary data suggest extensive first-pass metabolism via cytochrome P450 enzymes.

In conclusion, methyl 2-methyl-1H-indole-4-carboxylate (CAS: 34058-51-0) represents a multifaceted compound with significant potential in drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule underscores its value in chemical biology research. Future studies should focus on elucidating its structure-activity relationships, improving its pharmacokinetic profile, and exploring its therapeutic applications in disease models. These efforts could pave the way for the development of novel indole-based therapeutics in the coming years.